2-(2-Bromo-6-fluorophenyl)ethanamine;hydrochloride

• IUPAC Name: 2-(2-bromo-6-fluorophenyl)ethanamine;hydrochloride
• InChI: InChI=1S/C8H9BrFN.ClH/c9-7-2-1-3-8(10)6(7)4-5-11;/h1-3H,4-5,11H2;1H
• InChI Key: XJSFUQZWUXTUOY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Br)CCN)F.Cl
• Molecular Formula: C8H10BrClFN
• Molecular Weight: 254.53 g/mol

Description

“2-(2-Bromo-6-fluorophenyl)ethanamine;hydrochloride” is a synthetic compound that belongs to the class of substituted phenethylamines. It has a molecular weight of 254.53.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C8H9BrFN.ClH/c1-5(11)7-3-2-6(10)4-8(7)9;/h2-5H,11H2,1H3;1H/t5-;/m1./s1. This indicates that the compound has a chiral center at the carbon atom connected to the amine group.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. It has a molecular weight of 254.53. More detailed physical and chemical properties such as melting point, boiling point, and solubility are not available in the resources I have.

Scientific Research Applications

Metabolism and Identification of Metabolites

The metabolism of 4-bromo-2,5-dimethoxyphenethylamine (2C-B), a psychoactive compound similar in structure to 2-(2-Bromo-6-fluorophenyl)ethanamine hydrochloride, has been studied in rats. This research identified various metabolites through pathways involving deamination, reduction, oxidation, and acetylation, providing insights into the metabolic fate of bromo-fluorophenyl ethanamines. Such studies are crucial for understanding the pharmacokinetics and toxicology of related compounds (Kanamori et al., 2002).

Synthesis and Characterization

The synthesis of 2-Bromo-[1-14C]ethanamine hydrobromide from ethan-1-01-2-amine hydrochloride by reaction with HBr demonstrates a methodology for producing labeled compounds for research applications. Such synthetic techniques are essential for the development of radiolabeled molecules for tracing and study in various scientific disciplines (Bach & Bridges, 1982).

Antimicrobial and Antifungal Activity

A series of compounds synthesized from 1-[(1R)-1-(6-fluoro-1,3-benzothiazol-2-yl)ethyl]-3-substituted phenyl amides, related to the structure of interest, showed promising antibacterial and antifungal activities. This suggests potential applications of 2-(2-Bromo-6-fluorophenyl)ethanamine hydrochloride derivatives in developing new antimicrobial agents (Pejchal et al., 2015).

Biocide and Corrosion Inhibition

2-(Decylthio)ethanamine hydrochloride, though structurally different, shares functional similarities with the compound of interest, being used as a biocide in cooling water systems with corrosion inhibition properties. Research in this area highlights the potential of bromo-fluorophenyl ethanamines in industrial applications for controlling microbial growth and corrosion (Walter & Cooke, 1997).

Cytotoxic Effects and Cancer Research

Studies on marine bisindole alkaloids, which are structurally complex compared to 2-(2-Bromo-6-fluorophenyl)ethanamine hydrochloride, have shown significant anticancer properties. Such research underlines the potential of structurally related compounds in developing new therapeutic agents targeting cancer (Burattini et al., 2022).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". The hazard statements associated with it are H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). The precautionary statements are P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).